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Compound of Interest

Compound Name: tert-butyl butanoate

Cat. No.: B3395247

For Immediate Reference by Laboratory and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
tert-butyl butanoate. The following procedures are designed to ensure the safe execution of
research and development activities.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for tert-butyl
butanoate and the structurally similar compound, tert-butyl acetate. This information is crucial
for conducting a thorough risk assessment prior to beginning any experimental work.
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Tert-Butyl Acetate (for

Property Tert-Butyl Butanoate

reference)
Molecular Formula CsH1602[1] CeH1202
Molecular Weight 144.21 g/mol [1][2] 116.16 g/mol
CAS Number 2308-38-5[1][2] 540-88-5
Boiling Point 143.6°C at 760 mmHg[1] 97.85°C (208.13°F)[3]
Flash Point 39.1°C[1] 4.4°C (39.92°F)[3]
Density 0.878 g/cm?3[1] Not Available
Vapor Pressure 5.3 mmHg at 25°C[1] Not Available

. Limited solubility in water. )
Solubility ) ) Insoluble in water.[5]
Soluble in organic solvents.[4]

Detailed Experimental Protocol for Safe Handling

Adherence to the following step-by-step protocol is mandatory for all personnel handling tert-
butyl butanoate.

Pre-Handling and Preparation

o Risk Assessment: Before any work begins, conduct a thorough risk assessment specific to
the planned experiment.

o Safety Data Sheet (SDS) Review: Obtain and review the Safety Data Sheet for tert-butyl
butanoate from the supplier.[6] While this guide provides essential information, the SDS will
contain more detailed and specific data.

« Engineering Controls: All work with tert-butyl butanoate must be conducted in a well-
ventilated area, preferably within a chemical fume hood.[4][7] Ensure that an eyewash
station and safety shower are readily accessible.[3][7]

« Ignition Source Control: Tert-butyl butanoate is a flammable liquid.[8] Keep it away from
heat, sparks, open flames, and other ignition sources.[3][9][10][11] Use only non-sparking

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemnet.com/cas/en/2308-38-5/tert-butyl-butanoate.html
https://www.chemnet.com/cas/en/2308-38-5/tert-butyl-butanoate.html
https://pubchem.ncbi.nlm.nih.gov/compound/61297
https://www.chemnet.com/cas/en/2308-38-5/tert-butyl-butanoate.html
https://pubchem.ncbi.nlm.nih.gov/compound/61297
https://www.chemnet.com/cas/en/2308-38-5/tert-butyl-butanoate.html
http://www.cometchemical.com/MSDS/TertButylAcetate.pdf
https://www.chemnet.com/cas/en/2308-38-5/tert-butyl-butanoate.html
http://www.cometchemical.com/MSDS/TertButylAcetate.pdf
https://www.chemnet.com/cas/en/2308-38-5/tert-butyl-butanoate.html
https://www.chemnet.com/cas/en/2308-38-5/tert-butyl-butanoate.html
https://cymitquimica.com/cas/2308-38-5/
https://cameochemicals.noaa.gov/chemical/8347
https://www.benchchem.com/product/b3395247?utm_src=pdf-body
https://www.benchchem.com/product/b3395247?utm_src=pdf-body
https://www.benchchem.com/product/b3395247?utm_src=pdf-body
https://www.benchchem.com/product/b3395247?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_N_Cbz_4_aminobutanoate.pdf
https://www.benchchem.com/product/b3395247?utm_src=pdf-body
https://cymitquimica.com/cas/2308-38-5/
https://pim-resources.coleparmer.com/sds/22630.pdf
http://www.cometchemical.com/MSDS/TertButylAcetate.pdf
https://pim-resources.coleparmer.com/sds/22630.pdf
https://www.benchchem.com/product/b3395247?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/65946?userType=undefined
http://www.cometchemical.com/MSDS/TertButylAcetate.pdf
https://images.nicindustries.com/cerakote/documents/388/tert-butyl-acetate-dt20210408191429357.pdf
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/b88209
https://images.nicindustries.com/cerakote/documents/188/tert-butyl-acetate-sds-dt2020021722201071.pdf?1581978011
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

tools and explosion-proof electrical equipment.[3][7][9][11] Ground and bond all containers
and receiving equipment to prevent static discharge.[3][9][10][11]

Personal Protective Equipment (PPE)

The following PPE is the minimum requirement for handling tert-butyl butanoate:

Eye and Face Protection: Wear chemical splash goggles.[3] A face shield may also be
necessary depending on the scale of the operation.[3]

e Hand Protection: Wear chemical-resistant gloves.[9][10] Consult with the glove
manufacturer's specifications to ensure compatibility with tert-butyl butanoate.

» Skin and Body Protection: A lab coat or chemical-resistant apron is required.[3] For larger
quantities or in case of a significant splash risk, chemical-resistant coveralls should be worn.

» Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH-approved respirator with an organic vapor cartridge is required.[9][12]

Handling and Use

o General Handling: Avoid contact with skin and eyes.[3][4][13] Do not ingest the substance.[3]
Avoid breathing in vapors or mists.[3][13]

» Dispensing: When transferring or dispensing, use the grounding and bonding procedures
mentioned previously.

e Heating: If heating is required, use a water bath, heating mantle, or other controlled heating
source. Do not use an open flame.

Spill and Emergency Procedures

e Minor Spills:
o Eliminate all ignition sources from the area.[5]
o Ventilate the area.

o Absorb the spill with an inert, non-combustible material such as sand or earth.[5][7]
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o Use non-sparking tools to collect the absorbed material into a suitable container for
disposal.[5]

e Major Spills:
o Evacuate the area immediately.
o Alert others and activate the fire alarm if necessary.
o lIsolate the spill area.[5]

o Only personnel trained and equipped for hazardous material response should attempt to
clean up a major spill.

o First Aid:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Seek immediate medical attention.[12]

o Skin Contact: Immediately wash skin with soap and plenty of water.[5] Remove
contaminated clothing.[9][10] Seek medical attention if irritation develops or persists.

o Inhalation: Move the person to fresh air.[5][10] If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[5][12]

o Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[12]

Waste Disposal

o Container Management: Do not dispose of tert-butyl butanoate down the drain.[8] Collect
all waste in a properly labeled, sealed container. Empty containers may retain product
residue and vapors and should be handled as hazardous waste.[3][13]

» Disposal Protocol: Dispose of waste material in accordance with all local, state, and federal
regulations.[8] This should be done through a licensed hazardous waste disposal company.

Operational Workflow Diagram
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The following diagram illustrates the logical flow of the handling and disposal process for tert-
butyl butanoate.

1. Preparation

Conduct Risk
Assessment

A

Review Safety
Data Sheet

A

Prepare Ventilated
Work Area

A

Don Appropriate
PPE

2. Hapdling
\

Perform Chemical
Handling

Spill?

3. Emergency Respo;'se

Execute Spill
Response Protocol

No

Administer
First Aid

4. Disposal
Y

- Collect Waste in
Labeled Container

A

Dispose via Approved
Waste Vendor

© 2025 BenchChem. All rights reserved. Tech Support


https://www.benchchem.com/product/b3395247?utm_src=pdf-body
https://www.benchchem.com/product/b3395247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of tert-butyl butanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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